N-(3-fluoro-4-morpholinophenyl)-2-(4-methylpiperazino)acetamide

• IUPAC Name: N-(3-fluoro-4-morpholin-4-ylphenyl)-2-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C17H25FN4O2/c1-20-4-6-21(7-5-20)13-17(23)19-14-2-3-16(15(18)12-14)22-8-10-24-11-9-22/h2-3,12H,4-11,13H2,1H3,(H,19,23)
• InChI Key: QUDHMYNQONHXOP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=CC(=C(C=C2)N3CCOCC3)F
• Molecular Formula: C17H25FN4O2
• Molecular Weight: 336.4 g/mol

Description

N-(3-fluoro-4-morpholinophenyl)-2-(4-methylpiperazino)acetamide, also known as FMPA, is a chemical compound that has gained attention for its potential therapeutic applications. FMPA has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has shown that derivatives of benzimidazole carboxamide and acetamide, which share structural similarities with the chemical , have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, some derivatives exhibited significant activity against Candida albicans, highlighting the potential of these compounds in developing new antimicrobial agents (Kuş, Göker, & Altanlar, 2001).

Polymorphism Studies

The polymorphism of linezolid, a compound with a similar morpholinophenyl structure, has been characterized, demonstrating the compound's different crystalline forms and their implications for pharmaceutical development. These studies provide insights into the stability and bioavailability of such compounds, crucial for their therapeutic efficacy (Maccaroni, Alberti, Malpezzi, Masciocchi, & Vladiskovic, 2008).

Cytotoxic Activities

Novel sulfonamide derivatives, including those with morpholinophenyl components, have been synthesized and screened for their anticancer activity. These studies reveal the potential of such compounds in the development of new anticancer therapies, with specific derivatives showing potent activity against breast and colon cancer cell lines (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Larvicidal Activity

The synthesis of pyrimidine-linked morpholinophenyl derivatives has been reported, with these compounds being evaluated for their significant larvicidal activity. Such research indicates the potential application of these compounds in controlling mosquito populations, thereby reducing the spread of mosquito-borne diseases (Gorle et al., 2016).